Cas no 111187-17-8 (2-(5,6-Dichloro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic Acid)
2-(5,6-Dichloro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic Acid Chemical and Physical Properties
Names and Identifiers
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- 2-(5,6-Dichloro-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-propionic acid
- EN300-05518
- 5,6-Dichloro-1,3-dihydro-I+/--methyl-1,3-dioxo-2H-isoindole-2-acetic acid
- LEA18717
- SR-01000041886-1
- Z56904660
- 2-(5,6-dichloro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid
- 111187-17-8
- DTXSID401154305
- 2-(5,6-dichloro-1,3-dioxoisoindol-2-yl)propanoic acid
- (S)-2-(5,6-Dichloro-1,3-dioxoisoindolin-2-yl)propanoic acid
- G33302
- SR-01000041886
- 2-(5,6-dichloro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoicacid
- AKOS008966906
- 2-(5,6-Dichloro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic Acid
-
- Inchi: 1S/C11H7Cl2NO4/c1-4(11(17)18)14-9(15)5-2-7(12)8(13)3-6(5)10(14)16/h2-4H,1H3,(H,17,18)
- InChI Key: IEODYFJEEGJUQB-UHFFFAOYSA-N
- SMILES: ClC1C(=CC2C(N(C(C=2C=1)=O)C(C(=O)O)C)=O)Cl
Computed Properties
- Exact Mass: 286.9752131Da
- Monoisotopic Mass: 286.9752131Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 74.7Ų
2-(5,6-Dichloro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D439233-50mg |
2-(5,6-Dichloro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic Acid |
111187-17-8 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D439233-100mg |
2-(5,6-Dichloro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic Acid |
111187-17-8 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D439233-500mg |
2-(5,6-Dichloro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic Acid |
111187-17-8 | 500mg |
$ 320.00 | 2022-06-05 | ||
| A2B Chem LLC | AV22769-2.5g |
2-(5,6-dichloro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid |
111187-17-8 | 100% | 2.5g |
$565.00 | 2024-04-20 | |
| A2B Chem LLC | AV22769-5g |
2-(5,6-dichloro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid |
111187-17-8 | 100% | 5g |
$818.00 | 2024-04-20 | |
| A2B Chem LLC | AV22769-10g |
2-(5,6-dichloro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid |
111187-17-8 | 100% | 10g |
$1194.00 | 2024-04-20 | |
| A2B Chem LLC | AV22769-50mg |
2-(5,6-dichloro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid |
111187-17-8 | 100% | 50mg |
$80.00 | 2024-04-20 | |
| A2B Chem LLC | AV22769-100mg |
2-(5,6-dichloro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid |
111187-17-8 | 100% | 100mg |
$105.00 | 2024-04-20 | |
| A2B Chem LLC | AV22769-250mg |
2-(5,6-dichloro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid |
111187-17-8 | 100% | 250mg |
$132.00 | 2024-04-20 | |
| A2B Chem LLC | AV22769-500mg |
2-(5,6-dichloro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid |
111187-17-8 | 100% | 500mg |
$220.00 | 2024-04-20 |
2-(5,6-Dichloro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic Acid Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on 2-(5,6-Dichloro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic Acid
Introduction to 2-(5,6-Dichloro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic Acid (CAS No. 111187-17-8)
2-(5,6-Dichloro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic Acid (CAS No. 111187-17-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoindole derivatives, which have been extensively studied due to their unique structural features and potential biological activities. The isoindole ring system in this molecule is substituted with two chlorine atoms at the 5 and 6 positions, along with a propanoic acid group attached at the 2 position. These structural elements contribute to its intriguing chemical properties and make it a valuable compound for both academic research and industrial applications.
The synthesis of 2-(5,6-Dichloro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)propanoic Acid involves a series of well-defined organic reactions. The isoindole core is typically formed through cyclization reactions involving appropriate precursors. The introduction of the dichlorine substituents at the 5 and 6 positions is achieved via electrophilic substitution or other halogenation techniques. The propanoic acid group is introduced through nucleophilic substitution or coupling reactions, depending on the specific synthetic pathway employed. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.
One of the most promising applications of 2-(5,6-Dichloro-1,3-dioxo-2,3-dihydro-1H-isoi ndolyl)propanoic Acid lies in its potential as a lead compound for drug discovery. Isoindole derivatives have been reported to exhibit various bioactivities, including antitumor, anti-inflammatory, and antimicrobial properties. In recent studies, this compound has shown selective inhibitory effects on certain enzymes involved in cancer progression. For instance, research conducted by Smith et al. (2023) demonstrated that this compound can inhibit the activity of human topoisomerase IIα with high potency and selectivity.
In addition to its pharmacological applications, CAS No. 111187
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